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Compound of Interest

Compound Name: Fluvirucin A1

Cat. No.: B144088

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluvirucin Al is a macrolactam antibiotic isolated from the fermentation broth of an
actinomycete species.[1] While it has been primarily investigated for its potent inhibitory activity
against the influenza A virus, its potential as an antifungal agent remains an area of limited
exploration.[1][2] These application notes provide a generalized framework for conducting
antifungal susceptibility testing of Fluvirucin Al, based on established protocols from the
Clinical and Laboratory Standards Institute (CLSI) and the European Committee on
Antimicrobial Susceptibility Testing (EUCAST).

Due to the limited publicly available data on the antifungal properties of Fluvirucin Al, the
following sections outline a recommended starting point for investigation. The provided
protocols are adapted from standardized methods and will require optimization for this specific
compound.

General Antifungal Susceptibility Testing Workflow

The following diagram illustrates a typical workflow for determining the in vitro antifungal activity
of a novel compound like Fluvirucin Al.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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